Cas no 61491-93-8 (1H-Imidazole, 2-(1-methylpentyl)-)

1H-Imidazole, 2-(1-methylpentyl)- structure
61491-93-8 structure
Product Name:1H-Imidazole, 2-(1-methylpentyl)-
CAS No:61491-93-8
MF:C9H16N2
MW:152.236742019653
CID:477495
PubChem ID:54215570
Update Time:2025-04-19

1H-Imidazole, 2-(1-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2-(1-methylpentyl)-
    • 2-hexan-2-yl-1H-imidazole
    • 2-(HEXAN-2-YL)-1H-IMIDAZOLE
    • 61491-93-8
    • SCHEMBL11627014
    • DTXSID50709819
    • Inchi: 1S/C9H16N2/c1-3-4-5-8(2)9-10-6-7-11-9/h6-8H,3-5H2,1-2H3,(H,10,11)
    • InChI Key: PYYKNZYLXBFXQQ-UHFFFAOYSA-N
    • SMILES: N1C=CN=C1C(C)CCCC

Computed Properties

  • Exact Mass: 152.13148
  • Monoisotopic Mass: 152.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
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